Cas no 113967-74-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-
• CAS No: 113967-74-1
• MF: C₆H₇N₅S
• MW: 181.218278169632
• CID: 134386
• PubChem ID: 2774835
• Update Time: 2025-05-23

[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)
• 2-(Methylthio)-[1,2,4]Triazolo[1,5-a]Pyrimidin-7-Amine
• 5-Amino-2-methylthio-1,2,4-triazolo<1,5-a>pyrimidine
• HMS546N13
• 7-AMINO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
• 2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• MFCD00067819
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, AldrichCPR
• SDCCGMLS-0065866.P001
• AKOS015912134
• 113967-74-1
• FT-0608844
• DTXSID00379243
• 3C-136
• Maybridge1_001883
• 2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, 95+%

• Inchi： 1S/C6H7N5S/c1-12-6-9-5-8-3-2-4(7)11(5)10-6/h2-3H,7H2,1H3
• InChI Key： FGMSPURIYNZJKH-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=CC=C(N)N2N=1

Computed Properties

• Exact Mass: 181.04200
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.68
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.844
• PSA: 94.40000
• LogP: 1.00960

[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)- Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-

Chemical Compound CAS No. 113967-74-1: [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, 2-(methylthio)-

The compound with CAS No. 113967-74-1, commonly referred to as [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, 2-(methylthio)-, is a heterocyclic aromatic amine derivative that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their versatile structural features and potential biological activities. The methylthio group attached at position 2 of the triazolopyrimidine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, 2-(methylthio)- through various routes. One notable approach involves the cyclization of appropriately substituted amines and thioamides under specific reaction conditions. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regioselectivity of the product. The incorporation of the methylthio group has been shown to significantly influence the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

From a structural standpoint, [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine exhibits a fused bicyclic system comprising a triazole ring fused to a pyrimidine ring. This arrangement creates a rigid framework that can potentially interact with various biological targets. The presence of the methylthio substituent at position 2 further modulates the electronic environment of the molecule, enhancing its ability to participate in hydrogen bonding and π–π interactions—key mechanisms in molecular recognition and binding.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine derivatives as inhibitors of several enzymes and receptors involved in disease pathways. For instance, researchers have demonstrated that certain analogs exhibit potent inhibitory activity against kinases and proteases associated with cancer and inflammatory diseases. The methylthio group has been found to play a crucial role in optimizing these activities by fine-tuning the molecule's hydrophobicity and electronic properties.

In terms of applications, [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine derivatives are being explored as potential leads for developing novel therapeutic agents. Their ability to modulate key biological processes makes them attractive candidates for drug development programs targeting diverse pathologies such as cancer, neurodegenerative diseases, and infectious disorders. Moreover, ongoing research is focused on improving their pharmacokinetic profiles through structural modifications aimed at enhancing stability and reducing toxicity.

The synthesis of [1], [2], [4]-Triazolo[1], [5-a]-pyrimidin-[7]-amine, particularly with substituents like methylthio, often involves multi-step reactions that require meticulous optimization. These steps typically include nucleophilic substitutions or coupling reactions under controlled conditions to ensure high yields and purity. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has greatly facilitated the characterization of these compounds.

From an environmental perspective, understanding the fate and transport of compounds like [1], [2], [4]-Triazolo[1], [5-a]-pyrimidin-[7]-amine is essential for assessing their potential impact on ecosystems. Studies indicate that these compounds exhibit moderate biodegradability under aerobic conditions; however, further research is needed to evaluate their long-term persistence in different environmental media.

In summary, CAS No. 113967-74-1, or [1], [2], [4]-Triazolo[1], [5-a]-pyrimidin-[7]-amine, represents a promising scaffold for exploring new chemical entities with therapeutic potential. Its unique structure combined with functional groups such as methylthio offers ample opportunities for chemical innovation and biological exploration.